Cas no 37962-92-8 (9-ethyl-3h-purine-2,6-dione)
9-ethyl-3h-purine-2,6-dione structure
Product Name:9-ethyl-3h-purine-2,6-dione
CAS No:37962-92-8
MF:C7H8N4O2
MW:180.16402053833
CID:922812
PubChem ID:227475
Update Time:2025-04-19
9-ethyl-3h-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 9-ethyl-3h-purine-2,6-dione
- 9-Aethyl-3,9-dihydro-purin-2,6-dion
- 9-Aethylxanthin
- 9-Aethyl-xanthin
- 9-ethyl-3,9-dihydro-1h-purine-2,6-dione
- 9-ethyl-3,9-dihydro-purine-2,6-dione
- AC1L5FIQ
- AC1Q6KE6
- AR-1H5569
- CTK4H9071
- NSC19075
- SureCN380137
- 37962-92-8
- 9-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
- SCHEMBL380137
- DTXSID10280917
- 9-ethyl-1H-purine-2,6(3H,9H)-dione
- NSC-19075
- DS-001694
-
- Inchi: 1S/C7H8N4O2/c1-2-11-3-8-4-5(11)9-7(13)10-6(4)12/h3H,2H2,1H3,(H2,9,10,12,13)
- InChI Key: DGYYSFOHNFAMAB-UHFFFAOYSA-N
- SMILES: O=C1C2=C(NC(N1)=O)N(C=N2)CC
Computed Properties
- Exact Mass: 180.06484
- Monoisotopic Mass: 180.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 76.02
- LogP: -0.56720
9-ethyl-3h-purine-2,6-dione Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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